Cas no 848242-87-5 (t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate)

• Product Name: t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate
• CAS No: 848242-87-5
• MF: C₁₆H₂₉NO₆
• MW: 331.404565572739
• CID: 3045634
• PubChem ID: 77078461
• Update Time: 2025-10-30

t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate
• Heptanedioic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,7-diethyl ester
• Diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate
• Heptanedioic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, diethylester
• 848242-87-5
• t-Butyl1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate
• BP-21542
• CS-0254632

• Inchi： 1S/C16H29NO6/c1-6-21-13(18)10-8-12(9-11-14(19)22-7-2)17-15(20)23-16(3,4)5/h12H,6-11H2,1-5H3,(H,17,20)
• InChI Key： GZXIWQQTPZIMPG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC(OC(C)(C)C)=O)CCC(OCC)=O

Computed Properties

• Exact Mass: 331.19948764g/mol
• Monoisotopic Mass: 331.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.9Ų

Additional information on t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

Introduction to t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS No. 848242-87-5)

t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, with the CAS number 848242-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its dual ethoxycarbonyl (protecting group) substitutions and the presence of a tert-butyl group, make it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group in t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate contributes to its stability and reactivity under various conditions, making it an ideal candidate for use in multi-step synthetic pathways. The presence of two ethoxycarbonyl groups further enhances its utility as a protecting group for alcohols and amines, which is a critical aspect in the synthesis of biologically active compounds. This dual functionality allows for precise control over reaction outcomes, enabling chemists to manipulate specific molecular transformations with high selectivity.

In recent years, there has been a surge in research focused on the development of novel carbamate-based compounds due to their potential applications in medicinal chemistry. Carbamates have been extensively studied for their role as pharmacophores in various therapeutic agents, including anti-inflammatory drugs, neuroprotective agents, and antiviral medications. The structural motif of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate aligns well with these pharmacological interests, as it provides a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate is its role as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel protease inhibitors, which are essential in the treatment of chronic diseases such as cancer and HIV/AIDS. The dual ethoxycarbonyl groups allow for selective protection and deprotection steps, enabling the construction of intricate molecular architectures with high fidelity.

Recent advancements in synthetic methodologies have further highlighted the importance of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalytic asymmetric synthesis have been employed to incorporate this compound into larger molecular frameworks. These methods have not only improved the efficiency of synthetic routes but also opened up new possibilities for drug discovery and development.

The pharmaceutical industry has also shown interest in t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate due to its potential as a precursor for biodegradable polymers. Carbamate-based polymers are gaining traction as sustainable alternatives to traditional plastics due to their biodegradability and environmental compatibility. The unique structural properties of this compound make it an excellent candidate for developing next-generation materials that align with green chemistry principles.

Moreover, the study of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate has contributed to our understanding of carbamate reactivity and mechanism. Researchers have explored various reaction pathways involving this compound, providing insights into how carbamates can be utilized in catalytic cycles and as synthons for constructing complex organic molecules. These findings have not only advanced theoretical chemistry but also practical applications in industrial settings.

The synthesis of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate itself is a testament to the ingenuity of modern organic chemistry. Through careful selection of starting materials and reaction conditions, chemists have been able to produce this compound with high yield and purity. This underscores the importance of well-designed synthetic strategies in enabling access to valuable intermediates like this one.

In conclusion,t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS No. 848242-87-5) is a multifaceted compound with significant implications in pharmaceutical chemistry and material science. Its unique structural features make it an indispensable tool for researchers working on drug development, biodegradable polymers, and advanced synthetic methodologies. As our understanding of carbamate chemistry continues to evolve,t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate will undoubtedly play a crucial role in shaping the future of these fields.